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Compound of Interest

Compound Name: 2-Bromo-3-fluoropropionic acid

CAS No.: 39621-37-9

Cat. No.: B1267303

Get Quote

An In-depth Technical Guide to 2-Bromo-3-fluoropropionic Acid: Synthesis, Properties, and

Applications in Modern Drug Discovery

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Bromo-3-fluoropropionic acid,

a valuable halogenated building block for researchers, medicinal chemists, and professionals in

drug development. We will delve into its fundamental chemical properties, explore plausible

synthetic routes, discuss its strategic application in the synthesis of complex molecules, and

outline critical safety and handling protocols.

Core Chemical Identity and Properties
2-Bromo-3-fluoropropionic acid (CAS No: 16652-36-1) is a trifunctional organic compound

featuring a carboxylic acid, a bromine atom at the alpha (α) position, and a fluorine atom at the

beta (β) position. This unique arrangement of functional groups makes it a highly versatile

intermediate for introducing complex motifs in medicinal chemistry and materials science.
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The Simplified Molecular-Input Line-Entry System (SMILES) notation for this compound is

OC(=O)C(Br)CF. This string concisely represents the connectivity of the atoms: a carboxylic

acid group (OC(=O)) is attached to a carbon which is also bonded to a bromine atom (C(Br))

and a fluoromethyl group (CF).

For stereospecific applications, the chiral versions are also of significant interest. For example,

the SMILES notation for the (2R)-enantiomer is C(Br)F.[1]

Physicochemical Properties
The physical and chemical properties of 2-Bromo-3-fluoropropionic acid are dictated by its

functional groups. The presence of fluorine, a highly electronegative atom, significantly

influences the acidity of the carboxylic proton and the reactivity of the adjacent C-Br bond.

Property Value Source

CAS Number 16652-36-1

Molecular Formula C₃H₄BrFO₂ [1]

Molecular Weight 170.97 g/mol

SMILES OC(=O)C(Br)CF

Form Liquid

Density 1.954 g/mL at 25 °C

Refractive Index n20/D 1.466

Flash Point > 110 °C (>230 °F)

Structural Representation
The 2D chemical structure provides a clear visualization of the atomic arrangement and

functional groups.
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Caption: Plausible synthetic pathway via α-bromination.
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Applications in Drug Discovery and Medicinal
Chemistry
The true value of 2-Bromo-3-fluoropropionic acid lies in its utility as a versatile building

block. The incorporation of fluorine into drug candidates is a widely adopted strategy in

medicinal chemistry to enhance metabolic stability, bioavailability, and binding affinity. [2]

[3]Fluorine's high electronegativity can alter the pKa of nearby functional groups and modulate

conformation, leading to improved pharmacological profiles. [2] This reagent provides a

scaffold with three distinct reactive handles:

Carboxylic Acid: Can be readily converted into esters, amides, or other derivatives to interact

with biological targets or improve cell permeability.

α-Bromo Group: A good leaving group, ideal for nucleophilic substitution reactions to

introduce amines, thiols, azides, or for forming carbon-carbon bonds.

β-Fluoro Group: A metabolically stable fluorine atom that can serve as a hydrogen bond

acceptor and enhance the lipophilicity of the local molecular environment. [4]

Exemplary Application: Synthesis of a Novel Fluorinated
Amino Acid
A primary application for this building block is in the synthesis of unnatural amino acids, which

are crucial components of peptidomimetics and enzyme inhibitors. The following protocol

outlines a hypothetical, yet chemically sound, synthesis of a novel β-fluoro-α-amino acid.

Objective: To synthesize 3-fluoro-2-aminopropionic acid derivative via nucleophilic substitution

of the bromide with an azide, followed by reduction.

Experimental Protocol:

Azide Displacement (Sₙ2 Reaction):

Dissolve 1 equivalent of 2-Bromo-3-fluoropropionic acid in a polar aprotic solvent (e.g.,

DMF).

Add 1.2 equivalents of sodium azide (NaN₃).
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Causality: DMF is chosen to solubilize the reactants and facilitate the Sₙ2 reaction.

Sodium azide is a potent nucleophile for introducing the azido group, which is a precursor

to the amine.

Stir the reaction at room temperature for 12-24 hours, monitoring by TLC or LC-MS.

Reduction of the Azide:

Once the starting material is consumed, carefully add 1.5 equivalents of a reducing agent,

such as triphenylphosphine (PPh₃), followed by water (Staudinger reduction), or perform

catalytic hydrogenation (H₂, Pd/C).

Causality: The Staudinger reduction is a mild method for converting azides to amines.

Catalytic hydrogenation is an alternative clean reduction method.

Stir until the azide intermediate is fully converted to the amine.

Workup and Purification:

Perform an aqueous workup to remove inorganic salts and solvent.

Purify the crude product using column chromatography or crystallization to yield the

desired fluorinated amino acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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